3-[(2-Methylphenyl)methyl]-5-propan-2-ylimidazolidine-2,4-dione

• IUPAC Name: 3-[(2-methylphenyl)methyl]-5-propan-2-ylimidazolidine-2,4-dione
• InChI: InChI=1S/C14H18N2O2/c1-9(2)12-13(17)16(14(18)15-12)8-11-7-5-4-6-10(11)3/h4-7,9,12H,8H2,1-3H3,(H,15,18)
• InChI Key: HUDNBJYHKWXCRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C(NC2=O)C(C)C
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

3-[(2-Methylphenyl)methyl]-5-propan-2-ylimidazolidine-2,4-dione, also known as MPD, is a chemical compound that has been widely used in scientific research. It belongs to the class of imidazolidine-2,4-dione derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[(2-Methylphenyl)methyl]-5-propan-2-ylimidazolidine-2,4-dione is not fully understood, but it is believed to act as a positive allosteric modulator of GABA receptors, which are responsible for inhibitory neurotransmission in the central nervous system. It has also been found to modulate glutamate receptors, which are involved in excitatory neurotransmission.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including its ability to enhance GABAergic neurotransmission, reduce glutamate-mediated excitotoxicity, and improve cognitive function. It has also been found to have neuroprotective effects and has been shown to be effective in animal models of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(2-Methylphenyl)methyl]-5-propan-2-ylimidazolidine-2,4-dione in lab experiments is its high potency and specificity for GABA receptors. It is also relatively easy to synthesize and has a long shelf life. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3-[(2-Methylphenyl)methyl]-5-propan-2-ylimidazolidine-2,4-dione in scientific research. One area of interest is its potential as a therapeutic agent for the treatment of neurodegenerative disorders. Another area of interest is its use as a tool to study the role of GABA and glutamate receptors in various biological processes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 3-[(2-Methylphenyl)methyl]-5-propan-2-ylimidazolidine-2,4-dione is a multi-step process that involves the reaction of 2-methylbenzylamine with ethyl acetoacetate, followed by the addition of sodium ethoxide and acetic anhydride. The resulting intermediate is then reacted with propan-2-amine to yield this compound.

Scientific Research Applications

3-[(2-Methylphenyl)methyl]-5-propan-2-ylimidazolidine-2,4-dione has been extensively used in scientific research as a tool to study various biological processes. It has been found to have a wide range of applications, including its use as a ligand for GABA receptors, a modulator of glutamate receptors, and a potential therapeutic agent for the treatment of neurodegenerative disorders.